Cas no 57609-69-5 ( )
structure
Product Name:
CAS No:57609-69-5
MF:C13H18N2O
MW:218.294823169708
CID:947306
PubChem ID:319257
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-[4-(propan-2-ylamino)phenyl]prop-2-enamide
- 2-Propenamide, 2-methyl-N-[4-[(1-methylethyl)amino1phenyl]-
- AC1L7ZTU
- HMS2886N14
- NSC261610
- NSC-261610
- Opera_ID_953
- CHEBI:120857
- CHEMBL1572793
- DTXSID20312773
- 2-methyl-N-[4-(propan-2-ylamino)phenyl]-2-propenamide
- SMR000528813
- Q27209002
- 57609-69-5
- MLS000756596
- SCHEMBL10483973
- DS-013629
-
-
- Inchi： 1S/C13H18N2O/c1-9(2)13(16)15-12-7-5-11(6-8-12)14-10(3)4/h5-8,10,14H,1H2,2-4H3,(H,15,16)
- InChI Key： SLHDOPUIZPVUFW-UHFFFAOYSA-N
- SMILES： O=C(C(=C)C)NC1C=CC(=CC=1)NC(C)C
Computed Properties
- Exact Mass: 218.14204
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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